Cas no 2171676-78-9 (1-(2-amino-1-methoxypropan-2-yl)cyclobutan-1-ol)

1-(2-Amino-1-methoxypropan-2-yl)cyclobutan-1-ol is a versatile chemical intermediate characterized by its unique cyclobutanol core and functionalized amine and methoxy groups. This structure imparts significant potential in synthetic organic chemistry, particularly in the development of pharmaceuticals and fine chemicals. The presence of both amino and hydroxyl groups enhances its reactivity, enabling selective modifications for complex molecular architectures. Its methoxy substituent further contributes to steric and electronic tuning, making it valuable in asymmetric synthesis and catalyst design. The compound's stability under various conditions ensures reliable performance in multi-step reactions. Its balanced polarity also facilitates solubility in common organic solvents, streamlining purification and handling processes.
1-(2-amino-1-methoxypropan-2-yl)cyclobutan-1-ol structure
2171676-78-9 structure
Product Name:1-(2-amino-1-methoxypropan-2-yl)cyclobutan-1-ol
CAS No:2171676-78-9
MF:C8H17NO2
MW:159.2260825634
CID:5905699
PubChem ID:165591583
Update Time:2025-06-28

1-(2-amino-1-methoxypropan-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-amino-1-methoxypropan-2-yl)cyclobutan-1-ol
    • 2171676-78-9
    • EN300-1643813
    • Inchi: 1S/C8H17NO2/c1-7(9,6-11-2)8(10)4-3-5-8/h10H,3-6,9H2,1-2H3
    • InChI Key: CWGHPHXRXOQELK-UHFFFAOYSA-N
    • SMILES: OC1(C(C)(COC)N)CCC1

Computed Properties

  • Exact Mass: 159.125928785g/mol
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 55.5Ų

1-(2-amino-1-methoxypropan-2-yl)cyclobutan-1-ol Pricemore >>

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Additional information on 1-(2-amino-1-methoxypropan-2-yl)cyclobutan-1-ol

Introduction to 1-(2-amino-1-methoxypropan-2-yl)cyclobutan-1-ol (CAS No. 2171676-78-9)

1-(2-amino-1-methoxypropan-2-yl)cyclobutan-1-ol (CAS No. 2171676-78-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The chemical structure of 1-(2-amino-1-methoxypropan-2-yl)cyclobutan-1-ol consists of a cyclobutanol core substituted with an amino and methoxypropanol group, which imparts distinct physicochemical properties and biological activities.

The synthesis of 1-(2-amino-1-methoxypropan-2-yl)cyclobutan-1-ol typically involves multi-step reactions, including the formation of the cyclobutanol ring and the subsequent functionalization with the amino and methoxypropanol groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic and industrial research.

In terms of its biological activity, 1-(2-amino-1-methoxypropan-2-yl)cyclobutan-1-ol has been studied for its potential as a therapeutic agent. Preliminary studies have indicated that this compound exhibits significant anti-inflammatory and neuroprotective effects. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 1-(2-amino-1-methoxypropan-2-yl)cyclobutan-1-ol effectively reduced inflammation in animal models of rheumatoid arthritis. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the NF-kB pathway, which plays a central role in inflammatory responses.

Beyond its anti-inflammatory properties, 1-(2-amino-1-methoxypropan-2-yl)cyclobutan-1-ol has also shown promise in neuroprotective applications. Research conducted at the University of California, San Francisco, revealed that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. The neuroprotective effects are thought to be mediated through the activation of antioxidant defense mechanisms and the inhibition of pro-apoptotic pathways.

The pharmacokinetic profile of 1-(2-amino-1-methoxypropan-2-yl)cyclobutan-1-ol has been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. Preclinical data suggest that this compound has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are advantageous for drug development. Additionally, toxicity studies have indicated that 1-(2-amino-1-methoxypropan-2-yl)cyclobutan-1-ol is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-amino-1-methoxypropan-2-yl)cyclobutan-1-ol in human subjects. Early phase I trials have shown promising results, with the compound demonstrating good safety profiles and preliminary evidence of therapeutic benefit in patients with inflammatory conditions. These findings have paved the way for further clinical investigations to explore its potential in treating a broader range of diseases.

In conclusion, 1-(2-amino-1-methoxypropan-2-y)cyclobutan-l -ol (CAS No. 2171676 -78 -9) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various conditions.

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